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Compound of Interest

Compound Name: 2-Chloro-5-decylpyrimidine
CAS No.: 170434-06-7
Cat. No.: B065656
Get Quote
. J

2-Chloro-5-decylpyrimidine: A Comparative
Guide for Researchers

For researchers, scientists, and drug development professionals, 2-Chloro-5-decylpyrimidine
presents itself as a potentially valuable, yet underexplored, chemical intermediate. While direct
experimental data for this specific compound is not readily available in published literature, this
guide provides a comparative analysis based on the known properties and biological activities
of structurally related 2-chloro-5-alkylpyrimidines and other pyrimidine derivatives. This
document aims to offer a foundational understanding for future research and development
involving this compound.

Physicochemical Properties and Synthesis

Based on available supplier information, 2-Chloro-5-decylpyrimidine is characterized by the
following properties:
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Property Value

CAS Number 170434-06-7
Molecular Formula C14H23CIN2
Molecular Weight 254.8 g/mol
Predicted Boiling Point 368.8£11.0°C
Predicted Density 1.008 £ 0.06 g/cm3

The synthesis of 2-chloro-5-substituted pyrimidines is a well-established process in organic
chemistry. Generally, these compounds serve as versatile intermediates for further
functionalization. The chlorine atom at the 2-position is susceptible to nucleophilic substitution,
allowing for the introduction of various functional groups.

A general synthetic pathway to obtain 2-chloro-5-alkylpyrimidines can be conceptualized as
follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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